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Compound of Interest

Compound Name: VER-155008

Cat. No.: B1683810 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information and troubleshooting for handling the Hsp70 inhibitor, VER-155008.

Frequently Asked Questions (FAQs)
Q1: In which solvents is VER-155008 soluble?

A: VER-155008 is highly soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[1] It is insoluble or only sparingly soluble in aqueous buffers, water,

and ethanol.[1][2][3]

Q2: What is the maximum concentration of VER-155008 that can be achieved in DMSO?

A: The maximum reported solubility in DMSO varies across suppliers but can reach up to 100

mg/mL (179.7 mM).[3][4] Other sources report solubilities of ≥27.8 mg/mL, approximately 30

mg/mL, and 55.64 mg/mL.[1][2][5] It is recommended to consult the batch-specific data on your

product's Certificate of Analysis.

Q3: How can I prepare a working solution of VER-155008 in an aqueous buffer?

A: To prepare a solution in an aqueous buffer like PBS, you must first dissolve VER-155008 in

DMSO to create a concentrated stock solution.[1] This stock can then be serially diluted with

the aqueous buffer of choice to the desired final concentration. For example, a 1:9 dilution of a

DMSO stock into PBS (pH 7.2) results in a solubility of approximately 0.1 mg/mL.[1] The final
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concentration of DMSO in your experiment should be kept low (typically ≤0.1%) to avoid

solvent-induced effects on cells.[2]

Q4: I am having trouble dissolving VER-155008. What should I do?

A: If you encounter solubility issues, follow these troubleshooting steps:

Use High-Quality Solvent: Ensure you are using fresh, anhydrous (hygroscopic) DMSO, as

absorbed moisture can significantly decrease solubility.[3][4]

Gentle Warming: Warm the solution gently at 37°C for about 10 minutes.[6]

Sonication: Use an ultrasonic bath to agitate the solution, which can aid in dissolution.[2][6]

Inert Gas: For creating the initial stock solution, the solvent can be purged with an inert gas.

[1]

Q5: How should I store stock solutions of VER-155008?

A: The solid, crystalline form of VER-155008 should be stored desiccated at -20°C.[1][2] Once

dissolved in DMSO, the stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles and stored at -20°C or -80°C.[2][4]

Q6: What is the stability of VER-155008 in its solid form and in a stock solution?

A: The solid compound is stable for at least four years when stored properly at -20°C.[1] DMSO

stock solutions are stable for up to one year at -20°C or two years at -80°C.[4] It is not

recommended to store aqueous working solutions for more than one day due to potential

degradation.[1][2]

Quantitative Solubility Data
The following table summarizes the solubility of VER-155008 in various solvents based on

available data.
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Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 27.8 to 100 ~50 to 180

Dimethylformamide (DMF) ~30 ~54

Ethanol Insoluble / Moderately Soluble Insoluble / Moderately Soluble

Water / Aqueous Buffers Sparingly Soluble / Insoluble Sparingly Soluble / Insoluble

1:9 DMSO:PBS (pH 7.2) ~0.1 ~0.18

Note: Solubility can vary between batches. Always refer to the batch-specific Certificate of

Analysis.

Experimental Protocol: Preparation of a 10 mM
DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of VER-155008 (Molecular

Weight: 556.4 g/mol ).

Materials:

VER-155008 solid powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated pipette

Procedure:

Weighing: Accurately weigh out the desired amount of VER-155008 powder. For example, to

prepare 1 mL of a 10 mM stock, weigh 5.56 mg.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing

the VER-155008 powder. To make a 10 mM stock with 5.56 mg, add 1 mL of DMSO.
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Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, follow

these steps:

Warm the vial in a 37°C water bath for 10 minutes.

Place the vial in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure no particulates are visible.

Aliquoting: Once fully dissolved, dispense the stock solution into single-use aliquots in sterile

cryovials to prevent contamination and degradation from multiple freeze-thaw cycles.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-

term storage (up to 2 years).[4]
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Start: VER-155008
Fails to Dissolve

Is the DMSO fresh
and anhydrous?

Action: Use newly
opended DMSO.

 No 

Action: Warm solution
at 37°C for 10 min.

 Yes 

Action: Place solution
in ultrasonic bath.

Does it dissolve?

Success:
Solution is ready for use.

 Yes 

Failure: Consult
Certificate of Analysis
or Technical Support.

 No 

Click to download full resolution via product page

Caption: Troubleshooting workflow for VER-155008 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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